Cas no 98303-85-6 (2H-Azepin-2-one,1-(2-chloroacetyl)hexahydro-)

• Product Name: 2H-Azepin-2-one,1-(2-chloroacetyl)hexahydro-
• CAS No: 98303-85-6
• MF: C₈H₁₂ClNO₂
• MW: 189.639381408691
• CID: 801728
• PubChem ID: 13788264
• Update Time: 2025-04-19

2H-Azepin-2-one,1-(2-chloroacetyl)hexahydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Azepin-2-one,1-(2-chloroacetyl)hexahydro-
• 1-(2-chloroacetyl)azepan-2-one
• 2H-Azepin-2-one, 1-(chloroacetyl)hexahydro- (9CI)
• SCHEMBL10607516
• 1-(Chloroacetyl)azepan-2-one
• 98303-85-6
• DTXSID20549466

• Inchi： 1S/C8H12ClNO2/c9-6-8(12)10-5-3-1-2-4-7(10)11/h1-6H2
• InChI Key： LAMSKASPJIPWBI-UHFFFAOYSA-N
• SMILES： ClCC(N1C(CCCCC1)=O)=O

Computed Properties

• Exact Mass: 189.0556563g/mol
• Monoisotopic Mass: 189.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 37.4Ų